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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

growth of high-quality Strontium Iodide (SrI2) single crystals using the Bridgman technique.

This method is particularly noted for its ability to produce large, high-quality crystals essential

for various advanced applications.

Introduction to the Bridgman Technique for SrI2
Crystal Growth
The Bridgman technique, also known as the Bridgman-Stockbarger method, is a widely

adopted melt-growth technique for producing single crystals.[1][2] The process involves the

directional solidification of a molten material in a crucible that is passed through a controlled

temperature gradient.[1][3] This method is particularly well-suited for growing metal halide

single crystals like Strontium Iodide (SrI2), which have garnered significant interest for their

applications in radiation detection and medical imaging.[4][5]

The vertical Bridgman method is commonly employed for SrI2 crystal growth.[6][7] It involves

heating the polycrystalline SrI2 material above its melting point in a sealed ampoule or crucible

and then slowly lowering it through a furnace with distinct hot and cold zones.[3][6] This

controlled cooling process facilitates the formation of a single crystal ingot from the melt.[8] The

quality and size of the resulting crystal are highly dependent on factors such as the

temperature gradient, pulling rate, and the purity of the starting materials.[4]
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Key Applications of SrI2 Crystals
Europium-doped Strontium Iodide (SrI2:Eu) crystals are highly valued as scintillators for

gamma-ray spectroscopy due to their high light output, excellent energy resolution, and

exceptional linearity.[5][9] Key application areas include:

Medical Imaging: Used in detectors for high-resolution medical imaging modalities.[10]

Security and Nuclear Non-Proliferation: Enables the rapid identification of radioactive

materials in security screening and monitoring applications.[5][6]

Industrial and Environmental Monitoring: Incorporated into handheld personal radiation

detectors (PRDs) and other instruments for industrial and environmental radiation

monitoring.[9]

High-Energy Physics Research: Utilized in detectors for fundamental research in

astrophysics and high-energy physics.[11]

Quantitative Data Summary
The following tables summarize the key physical properties of SrI2 and the typical parameters

for its crystal growth using the Bridgman technique.

Table 1: Physical Properties of Strontium Iodide (SrI2)

Property Value Reference

Melting Point 515-538 °C [6][9][12]

Density 4.59 g/cm³ [6][9]

Crystal Structure Orthorhombic [6][9]

Effective Atomic Number (Zeff) 49 [9]

Water Solubility Hygroscopic [9]

Refractive Index 1.85 [9]

Table 2: Typical Bridgman Growth Parameters for SrI2:Eu
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Parameter Typical Value/Range Reference

Growth Technique Vertical Bridgman [6][7]

Crucible/Ampoule Material Quartz (Silica) [6][12]

Growth Rate (Lowering Rate) 5 - 30 mm/day [6][13]

Dopant Europium (Eu) [6][9]

Dopant Concentration 0.1% - 6% [7][12]

Table 3: Scintillation Properties of Europium-Doped SrI2 (SrI2:Eu)

Property Value Reference

Peak Scintillation Wavelength ~435 nm [6][9]

Scintillation Light Yield 80,000 - 120,000 photons/MeV [6][9][13]

Energy Resolution at 662 keV 2.6% - 3% [12][13]

Decay Time 1 - 5 µs [9][14]

Experimental Protocols
This section outlines the detailed methodology for growing SrI2 single crystals using the vertical

Bridgman technique.

Starting Material Preparation
Material Purity: Begin with high-purity anhydrous SrI2 and Europium Iodide (EuI2) powders.

The presence of oxygen-containing impurities can be detrimental to the crystal's scintillation

properties.

Dopant Concentration: Weigh the appropriate amounts of SrI2 and EuI2 to achieve the

desired dopant concentration (e.g., 0.5% to 5% Eu).

Crucible Loading: Load the mixed powders into a clean, dry quartz ampoule. The ampoule

often features a capillary tip to promote the growth of a single seed crystal.
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Evacuation and Sealing: Evacuate the ampoule to a high vacuum to remove any residual air

and moisture, and then seal it using a torch. This prevents hydration and oxidation of the

melt during growth.[7]

Crystal Growth Process
Furnace Setup: Place the sealed ampoule into a vertical Bridgman furnace, which consists of

at least two temperature zones: an upper hot zone and a lower cold zone, separated by an

adiabatic zone.[3]

Melting: Position the ampoule in the hot zone of the furnace and raise the temperature to

completely melt the SrI2 charge. The temperature should be maintained above the melting

point of SrI2 (e.g., ~600 °C).[3]

Soaking: Allow the melt to homogenize by holding it at this temperature for a period of time.

Crystal Pulling (Lowering): Initiate the crystal growth by slowly lowering the ampoule from the

hot zone to the cold zone at a controlled rate (e.g., 1-2 mm/hour).[6][13] Solidification will

begin at the cooler capillary tip.[6]

Directional Solidification: As the ampoule continues to move through the temperature

gradient, the solid-liquid interface will advance along the length of the ampoule, resulting in a

single crystal ingot.[1]

Cooling: Once the entire charge has solidified, cool the ampoule down to room temperature

slowly and carefully to prevent thermal shock and cracking of the crystal.

Post-Growth Processing
Crystal Retrieval: Carefully break the quartz ampoule to retrieve the grown SrI2 crystal ingot.

Due to the hygroscopic nature of SrI2, this step should be performed in a dry environment

(e.g., a glovebox).[9]

Cutting and Polishing: Cut and polish the crystal to the desired dimensions for its intended

application. All handling and processing must be done in a moisture-free environment.

Encapsulation: For practical use, the finished SrI2 crystal must be hermetically sealed in a

housing with an optical window (e.g., quartz) to protect it from moisture.[7]
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Visualizations
The following diagrams illustrate the key processes and relationships in the Bridgman growth of

SrI2 crystals.
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Bridgman Technique Workflow for SrI2 Crystal Growth.
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Key Parameter Influence on SrI2 Crystal Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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